Cas no 2171792-87-1 (4-{[(Benzyloxy)carbonyl]amino}-2-methyloxane-2-carboxylic acid)

• Product Name: 4-{[(Benzyloxy)carbonyl]amino}-2-methyloxane-2-carboxylic acid
• CAS No: 2171792-87-1
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 6049882
• PubChem ID: 165821910
• Update Time: 2025-06-08

4-{[(Benzyloxy)carbonyl]amino}-2-methyloxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl]amino}-2-methyloxane-2-carboxylic acid
• EN300-636020
• 2171792-87-1
• 4-{[(Benzyloxy)carbonyl]amino}-2-methyloxane-2-carboxylic acid

• Inchi： 1S/C15H19NO5/c1-15(13(17)18)9-12(7-8-21-15)16-14(19)20-10-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3,(H,16,19)(H,17,18)
• InChI Key： CZQSHDOFNAGJQL-UHFFFAOYSA-N
• SMILES： O1CCC(CC1(C(=O)O)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-{[(Benzyloxy)carbonyl]amino}-2-methyloxane-2-carboxylic acid

Comprehensive Overview of 4-{[(Benzyloxy)carbonyl]amino}-2-methyloxane-2-carboxylic acid (CAS No. 2171792-87-1)

4-{[(Benzyloxy)carbonyl]amino}-2-methyloxane-2-carboxylic acid (CAS No. 2171792-87-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a benzyloxycarbonyl (Cbz) protecting group and a 2-methyloxane-2-carboxylic acid backbone, making it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly exploring its potential in targeted therapies, particularly in the context of enzyme inhibition and prodrug design.

The structural complexity of 4-{[(Benzyloxy)carbonyl]amino}-2-methyloxane-2-carboxylic acid allows it to interact with biological systems in distinct ways. Its Cbz group is widely recognized for its role in protecting amino groups during synthetic processes, while the oxane ring contributes to its stability and bioavailability. Recent studies highlight its relevance in cancer research, where derivatives of this compound are being investigated for their ability to modulate cellular pathways. This aligns with the growing demand for small-molecule therapeutics in precision medicine.

From a synthetic chemistry perspective, CAS No. 2171792-87-1 presents intriguing challenges and opportunities. Its synthesis often involves multi-step reactions, including carbamate formation and ring closure strategies. The compound’s carboxylic acid moiety further enables conjugation with other molecules, expanding its utility in bioconjugation and drug delivery systems. These attributes make it a subject of interest in high-throughput screening and combinatorial chemistry.

In the context of green chemistry, researchers are also evaluating sustainable methods to produce 4-{[(Benzyloxy)carbonyl]amino}-2-methyloxane-2-carboxylic acid. Solvent-free reactions and catalytic processes are being explored to minimize environmental impact, reflecting broader trends in eco-friendly synthesis. This focus resonates with the pharmaceutical industry’s push toward sustainable manufacturing, a topic frequently searched by professionals in the field.

The compound’s applications extend to material science, where its hybrid structure is leveraged to develop functional polymers and coatings. Its ability to form hydrogen bonds and participate in supramolecular assembly makes it a candidate for advanced materials. Additionally, its chiral center opens doors to asymmetric synthesis, a hot topic in catalysis research.

As the scientific community continues to uncover the potential of CAS No. 2171792-87-1, questions about its mechanism of action, metabolic stability, and toxicity profile remain areas of active investigation. These inquiries align with frequently searched terms like "Cbz-protected amino acids" and "oxane derivatives in drug discovery", underscoring the compound’s relevance in contemporary research.

In summary, 4-{[(Benzyloxy)carbonyl]amino}-2-methyloxane-2-carboxylic acid represents a versatile and multifaceted compound with broad implications across pharmaceuticals, biochemistry, and materials science. Its unique properties and adaptability position it as a key player in the development of next-generation therapeutics and functional materials.